Cas no 155053-12-6 (Acetamide,N-(4-cyanophenyl)-N-ethyl-)

• Product Name: Acetamide,N-(4-cyanophenyl)-N-ethyl-
• CAS No: 155053-12-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 106817
• PubChem ID: 45120231
• Update Time: 2025-04-18

Acetamide,N-(4-cyanophenyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-cyanophenyl)-N-ethyl-
• Acetamide, N-(4-cyanophenyl)-N-ethyl-
• VLQOZETVMWIOOW-UHFFFAOYSA-N
• SCHEMBL4305897
• N-(4-cyanophenyl)-N-ethylacetamide
• 155053-12-6

• Inchi： 1S/C11H12N2O/c1-3-13(9(2)14)11-6-4-10(8-12)5-7-11/h4-7H,3H2,1-2H3
• InChI Key： VLQOZETVMWIOOW-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC(C#N)=CC=1)CC

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 44.1